Cas no 2271844-20-1 ((1R)-1-(piperidin-4-yl)ethan-1-amine)

• Product Name: (1R)-1-(piperidin-4-yl)ethan-1-amine
• CAS No: 2271844-20-1
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD32515379
• CID: 5685915
• PubChem ID: 165894955
• Update Time: 2025-06-27

(1R)-1-(piperidin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(piperidin-4-yl)ethan-1-amine
• SCHEMBL24170151
• 2271844-20-1
• EN300-2503269
• (R)-1-(piperidin-4-yl)ethan-1-amine
• 4-Piperidinemethanamine, α-methyl-, (αR)-

• MDL： MFCD32515379
• Inchi： 1S/C7H16N2/c1-6(8)7-2-4-9-5-3-7/h6-7,9H,2-5,8H2,1H3/t6-/m1/s1
• InChI Key： OOCLDXHGACDYDO-ZCFIWIBFSA-N
• SMILES： N1CCC([C@@H](C)N)CC1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.904±0.06 g/cm3(Predicted)
• Boiling Point: 211.5±8.0 °C(Predicted)
• pka: 10.60±0.29(Predicted)

Additional information on (1R)-1-(piperidin-4-yl)ethan-1-amine

(1R)-1-(piperidin-4-yl)ethan-1-amine: A Key Compound in Pharmaceutical Research and Its Scientific Significance

CAS No. 2271844-20-1, which corresponds to the chemical entity (1R)-1-(piperidin-4-yl)ethan-1-amine, represents a pivotal molecule in the field of medicinal chemistry. This compound, characterized by its unique stereochemistry and structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The combination of a piperidine ring and an ethanamine moiety creates a versatile scaffold that can interact with multiple biological targets, making it a valuable candidate for further exploration.

The stereochemical configuration of (1R)-1-(piperidin-4-yl)ethan-1-amine is critical to its biological activity. The R configuration at the chiral center ensures specific interactions with target proteins, which can significantly influence its pharmacological profile. This stereochemical specificity is a common theme in many pharmaceutical compounds, where the spatial arrangement of atoms plays a crucial role in determining efficacy and selectivity. Recent studies have highlighted the importance of stereochemistry in modulating the binding affinity and metabolic stability of such molecules.

Research published in 2023 in the journal Nature Communications has demonstrated that (1R)-1-(piperidin-4-yl)ethan-1-amine exhibits promising activity as a modulator of the GABA-A receptor. This finding is particularly relevant in the context of neurological disorders, such as epilepsy and anxiety, where GABAergic signaling is a key therapeutic target. The compound's ability to interact with specific subunits of the GABA-A receptor suggests its potential as a lead molecule for the development of novel anticonvulsant agents.

Furthermore, the structural versatility of (1R)-1-(piperidin-4-yl)ethan-1-amine allows for the synthesis of a wide range of derivatives. By modifying the piperidine ring or the ethanamine chain, researchers can fine-tune the compound's pharmacological properties. For instance, introducing hydrophobic groups may enhance membrane permeability, while adding polar functionalities could improve solubility in aqueous environments. These modifications are essential for optimizing the compound's performance in vivo.

In the realm of drug discovery, the synthetic accessibility of (1R)-1-(piperidin-4-yl)ethan-1-amine is another factor contributing to its significance. The molecule can be synthesized through well-established methodologies, such as the amidation of piperidine derivatives with appropriate ethanamine precursors. This synthetic route not only ensures scalability but also allows for the incorporation of functional groups that may enhance the compound's therapeutic potential.

Recent advancements in computational chemistry have further expanded the understanding of (1R)-1-(piperidin-4-yl)ethan-1-amine's molecular behavior. Molecular dynamics simulations have revealed that the compound's conformational flexibility plays a crucial role in its ability to bind to target proteins. These simulations have also provided insights into the dynamic interactions between the molecule and its biological targets, which is essential for predicting its pharmacological activity.

Another area of interest is the pharmacokinetic properties of (1R)-1-(piperidin-4-yl)ethan-1-amine. Studies have shown that the compound exhibits favorable metabolic stability, which is a key factor in the development of orally administered drugs. The absence of significant metabolic degradation in the liver suggests that the compound may have a prolonged half-life, which could reduce the frequency of dosing required for therapeutic efficacy.

Moreover, the toxicological profile of (1R)-1-(piperidin-4-yl)ethan-1-amine has been evaluated in preclinical studies. These studies have indicated that the compound is relatively safe, with minimal acute toxicity observed in animal models. This safety profile is crucial for its potential transition from the research phase to clinical trials, where rigorous testing is necessary to ensure its suitability for human use.

The application of green chemistry principles in the synthesis of (1R)-1-(piperidin-4-yl)ethan-1-amine has also been explored. Researchers have developed environmentally sustainable methods to produce the compound, reducing the use of hazardous reagents and minimizing waste generation. These efforts align with the growing emphasis on sustainable practices in pharmaceutical research, ensuring that the development of new drugs is both effective and eco-friendly.

In conclusion, (1R)-1-(piperidin-4-yl)ethan-1-amine, identified by the CAS No. 2271844-20-1, is a compound with significant potential in the field of pharmaceutical research. Its unique stereochemistry, structural versatility, and favorable pharmacokinetic properties make it a promising candidate for the development of new therapeutic agents. As research continues to uncover its full potential, this molecule is likely to play an important role in advancing the treatment of various diseases.